2,2'-Dithiobis(N-(3-(trifluoromethyl)phenyl)benzamide)

• CAS No.: 96835-63-1
• Molecular Formula: C28H18F6N2O2S2
• Molecular Weight: 592.6 g/mol
• IUPAC Name: N-[3-(trifluoromethyl)phenyl]-2-[[2-[[3-(trifluoromethyl)phenyl]carbamoyl]phenyl]disulfanyl]benzamide
• InChI: InChI=1S/C28H18F6N2O2S2/c29-27(30,31)17-7-5-9-19(15-17)35-25(37)21-11-1-3-13-23(21)39-40-24-14-4-2-12-22(24)26(38)36-20-10-6-8-18(16-20)28(32,33)34/h1-16H,(H,35,37)(H,36,38)
• InChI Key: WHSBVRBPSIYEHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)SSC3=CC=CC=C3C(=O)NC4=CC=CC(=C4)C(F)(F)F

Description

2,2'-Dithiobis(N-(3-(trifluoromethyl)phenyl)benzamide) is a useful research compound. Its molecular formula is C28H18F6N2O2S2 and its molecular weight is 592.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared according to the general method of Example 77 using 2,2'-dithiobisbenzoyl chloride (2.00 g, 5.83 mmol) in 50 mL of dichloromethane and 3-aminobenzotrifluoride (1.87 g, 11.6 mmol) in 15 mL of pyridine. The crude product was recrystallized from ethanol, then ethyl ether to yield 0.519 g of the title compound, mp 167°-168° C.